1-[(1,5-diphenyl-1H-1,2,4-triazol-3-yl)carbonyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(1,5-diphenyl-1,2,4-triazole-3-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H21N5O2/c22-18(27)15-11-13-25(14-12-15)21(28)19-23-20(16-7-3-1-4-8-16)26(24-19)17-9-5-2-6-10-17/h1-10,15H,11-14H2,(H2,22,27)
• InChI Key: FTCQYFXRYWPUJT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)C2=NN(C(=N2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C21H21N5O2
• Molecular Weight: 375.4 g/mol

Description

1-[(1,5-diphenyl-1H-1,2,4-triazol-3-yl)carbonyl]-4-piperidinecarboxamide, also known as DPTC, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPTC is a triazole-based compound that has shown promise in a variety of fields, including medicinal chemistry, biochemistry, and pharmacology. In

Scientific Research Applications

1-[(1,5-diphenyl-1H-1,2,4-triazol-3-yl)carbonyl]-4-piperidinecarboxamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research for this compound is in the field of medicinal chemistry. This compound has shown potential as a lead compound for the development of new drugs that target a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In addition, this compound has been studied for its potential applications in biochemistry and pharmacology, as it has been shown to have a variety of effects on cellular signaling pathways and neurotransmitter systems.

Mechanism of Action

The mechanism of action of 1-[(1,5-diphenyl-1H-1,2,4-triazol-3-yl)carbonyl]-4-piperidinecarboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and cellular signaling pathways. This compound has been shown to inhibit the activity of several enzymes, including acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters in the brain. In addition, this compound has been shown to modulate the activity of various cellular signaling pathways, including the MAPK/ERK and PI3K/Akt pathways, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In addition, this compound has been shown to modulate the activity of various neurotransmitter systems, including the cholinergic and dopaminergic systems, which are involved in cognitive function and mood regulation. In vivo studies have shown that this compound can improve cognitive function and reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(1,5-diphenyl-1H-1,2,4-triazol-3-yl)carbonyl]-4-piperidinecarboxamide for lab experiments is its versatility. This compound has been shown to have a variety of effects on cellular signaling pathways and neurotransmitter systems, making it a useful tool for studying a wide range of biological processes. In addition, this compound is relatively easy to synthesize and purify, making it accessible to a wide range of researchers. However, there are also limitations to using this compound in lab experiments. One of the main limitations is that the mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of experiments. In addition, this compound has been shown to have some toxic effects on cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-[(1,5-diphenyl-1H-1,2,4-triazol-3-yl)carbonyl]-4-piperidinecarboxamide. One area of research is the development of new drugs based on the structure of this compound. Researchers are currently exploring the potential of this compound derivatives as lead compounds for the development of new drugs that target a variety of diseases. Another area of research is the elucidation of the mechanism of action of this compound. Researchers are currently working to identify the specific enzymes and signaling pathways that are targeted by this compound, which could lead to the development of more targeted drugs. Finally, researchers are also exploring the potential of this compound as a tool for studying biological processes, including the role of neurotransmitter systems in cognitive function and mood regulation.